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Compound of Interest

Compound Name: alpha-D-sorbofuranose

Cat. No.: B12657867

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of alpha-D-sorbofuranose. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

1. Hazard ldentification and Risk Assessment:

Alpha-D-sorbofuranose is a carbohydrate. While a specific Safety Data Sheet (SDS) for
alpha-D-sorbofuranose is not readily available, data from similar carbohydrates like
Stachyose tetrahydrate and D-Turanose suggest a low hazard profile.[1][2] These compounds
are typically off-white, odorless solids that are stable under normal conditions.[1] The primary
risks associated with handling solid carbohydrates are the inhalation of dust and direct contact
with eyes or skin.

2. Personal Protective Equipment (PPE):

Standard laboratory PPE is required to minimize exposure. The following table summarizes the
recommended PPE for handling alpha-D-sorbofuranose. This corresponds to a Level D
protection level, which is the minimum protection for nuisance contamination.[3][4]
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Personal Protective o
Body Part _ Specifications
Equipment

Must comply with OSHA 29
CFR 1910.133 or European

Safety glasses with side Standard EN166.[1] A face
Eyes/Face ) )
shields or goggles shield may be worn for
additional protection from
splashes.[3][5]
Nitrile or latex gloves are
Hands Chemical-resistant gloves generally sufficient for handling
non-hazardous solids.[5]
Provides a barrier against
Body Laboratory coat or coveralls spills and contamination of
personal clothing.[3]
Not generally required under If significant dust is generated,
Respiratory normal use with adequate a NIOSH-approved respirator
ventilation may be necessary.[1][3]
Required for general
laboratory safety to protect
Feet Closed-toe shoes

against spills and falling
objects.[3]

3. Operational Plan: Step-by-Step Handling Procedure:

Adherence to the following procedural steps will ensure the safe handling of alpha-D-
sorbofuranose.

e Preparation:

o Ensure the work area, typically a laboratory fume hood or a bench with good ventilation, is
clean and uncluttered.

o Assemble all necessary equipment and reagents.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC226080010&countryCode=US&language=en
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://industrialsafetytips.in/ppe-for-chemical-handling-with-example/
https://industrialsafetytips.in/ppe-for-chemical-handling-with-example/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.fishersci.com/store/msds?partNumber=AC226080010&countryCode=US&language=en
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/product/b12657867?utm_src=pdf-body
https://www.benchchem.com/product/b12657867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Don the appropriate PPE as outlined in the table above.

e Handling:
o Handle the solid material carefully to avoid generating dust.[1]
o Use a spatula or other appropriate tool to transfer the solid.
o If dissolving the solid, add it slowly to the solvent to avoid splashing.

e Post-Handling:

[e]

Tightly seal the container of alpha-D-sorbofuranose and store it in a cool, dry, and well-
ventilated place.[1][6]

[e]

Clean the work area and any equipment used.

o

Remove and properly dispose of gloves and any other disposable PPE.

[¢]

Wash hands thoroughly with soap and water.
4. Disposal Plan:

Uncontaminated alpha-D-sorbofuranose waste is generally not considered hazardous.[7]
However, it is crucial to follow institutional and local regulations for chemical waste disposal.

e Solid Waste:
o Collect excess or spilled solid material in a labeled, sealed container.

o Dispose of the container in accordance with your institution's guidelines for non-hazardous
chemical waste.

e Liquid Waste:

o Agueous solutions of alpha-D-sorbofuranose can typically be disposed of down the drain
with copious amounts of water, provided they are not contaminated with other hazardous
materials. Always check local regulations first.
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e Contaminated Waste:

o Any materials (e.g., paper towels, gloves) contaminated with alpha-D-sorbofuranose
should be placed in a sealed bag and disposed of as solid laboratory waste.

o If alpha-D-sorbofuranose is mixed with hazardous materials, the resulting waste must be
treated as hazardous and disposed of according to the specific protocols for the
hazardous components.

Experimental Workflow for Safe Handling of alpha-D-Sorbofuranose

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12657867?utm_src=pdf-body
https://www.benchchem.com/product/b12657867?utm_src=pdf-body
https://www.benchchem.com/product/b12657867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of alpha-D-Sorbofuranose
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Caption: Workflow for the safe handling of alpha-D-sorbofuranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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